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Compound of Interest

(S)-3-Hydroxypyrrolidine
Compound Name:
hydrochloride

Cat. No.: B051947

An In-depth Technical Guide to the Safety, Handling, and Storage of (S)-3-Hydroxypyrrolidine
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on the safe handling, storage, and
key safety characteristics of (S)-3-Hydroxypyrrolidine hydrochloride (CAS No. 122536-94-
1), a chiral intermediate widely used in the synthesis of pharmaceutical compounds. Adherence
to these guidelines is critical for ensuring laboratory safety and maintaining the integrity of the
material.

Chemical Identification

(S)-3-Hydroxypyrrolidine hydrochloride is a chiral organic compound. Its key identifiers and
properties are summarized below.
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Identifier

Value

Chemical Name

(S)-3-Hydroxypyrrolidine hydrochloride

Synonyms

(S)-pyrrolidin-3-ol hydrochloride, (3S)-pyrrolidin-

3-ol;hydrochloride

CAS Number

122536-94-1[1]

Molecular Formula

CaH10CINO[1]

Molecular Weight

123.58 g/mol [1]

Appearance

Off-white to pale beige crystalline powder or

solid

Hazard Identification and Toxicology

The primary hazards associated with this compound are irritation to the skin, eyes, and

respiratory system. It is classified under the Globally Harmonized System (GHS) as outlined

below.

GHS Classification

Hazard Category

Hazard Statement

Skin Corrosion/Irritation

Category 2

H315: Causes skin irritation[1]
[2]

Serious Eye Damage/Irritation

Category 2A/ Category 1

H319: Causes serious eye
irritation / H318: Causes

serious eye damage[2][3]

Specific Target Organ Toxicity
(Single Exposure)

Category 3

H335: May cause respiratory
irritation[1][2]

Signal Word:Warning or Danger[2]

Toxicological Summary:

o Acute Toxicity: No quantitative data (e.g., LD50, LC50) is available for oral, dermal, or

inhalation routes. The chemical, physical, and toxicological properties have not been
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thoroughly investigated.[2][4]

o Carcinogenicity: Not identified as a probable, possible, or confirmed human carcinogen by
IARC.[2][4]

e Germ Cell Mutagenicity: No data available.[1][4]

» Reproductive Toxicity: No data available.[1][2]

Safe Handling and Personal Protective Equipment
(PPE)

Proper handling procedures are essential to minimize exposure risk. The following workflow
outlines the standard procedure for handling (S)-3-Hydroxypyrrolidine hydrochloride in a
laboratory setting.
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Preparation Material Handling Post-Handling

Work in Ventiated Area Don Appropriate PPE Weigh Solid Carefully . Dispose of Waste
Fume Hoody }—» (Gloves. Goggies, Lab Goay 1| (Avoid bust Generationy [~ Transferto Reaction Vessel Dissolve/Use as Required  —¥#{  Clean Work Area (et local regulations) Doff PPE Wash Hands Thoroughly
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Evacuate Immediate Area
Ensure Ventilation

'

Wear Full PPE
(respirator, gloves, goggles)

l

Contain Spill
(Avoid dust creation)

Clean Up:
Sweep or shovel solid into a
suitable, closed container for disposal.

Decontaminate Area
Wash with water.

Dispose of Waste
(Follow regulations)

Report Incident
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Select Storage Location

Is the area cool?

Is the area dry?
Yes

Is it well-ventilated? No

No
Can it be stored
. No
under inert gas?
Yes No
(Use desiccator as alternative)
Store the Compound Find a Suitable Location

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety, handling, and storage of (S)-3-
Hydroxypyrrolidine hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b05194 7#safety-handling-and-storage-of-s-3-
hydroxypyrrolidine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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